N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide

• IUPAC Name: N-cyclohexyl-2-(1,3-diethyl-2,5-dioxoimidazolidin-4-yl)acetamide
• InChI: InChI=1S/C15H25N3O3/c1-3-17-12(14(20)18(4-2)15(17)21)10-13(19)16-11-8-6-5-7-9-11/h11-12H,3-10H2,1-2H3,(H,16,19)
• InChI Key: MHIPKFRSNPMULA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(C(=O)N(C1=O)CC)CC(=O)NC2CCCCC2
• Molecular Formula: C15H25N3O3
• Molecular Weight: 295.38 g/mol

Description

N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide, also known as CX-614, is a nootropic compound that has been extensively studied for its potential cognitive enhancing effects. CX-614 is a derivative of the neurotransmitter glutamate and has been shown to modulate the activity of glutamate receptors in the brain.

Mechanism of Action

N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide modulates the activity of glutamate receptors in the brain, specifically the AMPA receptor subtype. It enhances the activity of these receptors, leading to increased synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects
N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide has been shown to increase long-term potentiation (LTP) in the hippocampus, a process that is important for learning and memory. It has also been shown to increase the release of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal survival and synaptic plasticity.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide has several advantages for lab experiments. It is highly soluble in water and can be easily administered to animals or cells in culture. It also has a long half-life, allowing for sustained effects on synaptic plasticity. However, N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide has some limitations as well. It can be toxic at high concentrations and can also interfere with other glutamate receptor subtypes, leading to potential side effects.

Future Directions

There are several future directions for research on N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide. One area of interest is the potential therapeutic effects of N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide in neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of more selective N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide analogs that target specific glutamate receptor subtypes. Additionally, research on the long-term effects of N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide on cognitive function and brain health is needed.
Conclusion
N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide is a nootropic compound that has been extensively studied for its potential cognitive enhancing effects. It modulates the activity of glutamate receptors in the brain, leading to increased synaptic plasticity and improved cognitive function. N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide has several advantages for lab experiments, but also has some limitations. Future research on N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide is needed to fully understand its potential therapeutic effects and long-term effects on cognitive function and brain health.

Scientific Research Applications

N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide has been extensively studied for its potential cognitive enhancing effects. It has been shown to improve learning and memory in animal models and has also been tested in human clinical trials. N-cyclohexyl-2-(1,3-diethyl-2,5-dioxo-4-imidazolidinyl)acetamide has also been studied for its potential therapeutic effects in neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.